Cas no 1523541-91-4 (tert-butyl N-[(3R,4R)-4-hydroxypiperidin-3-yl]carbamate)
Tert-butyl N-[(3R,4R)-4-hydroxypiperidin-3-yl]carbamate is a chiral piperidine derivative featuring both hydroxyl and carbamate functional groups. Its stereospecific (3R,4R) configuration makes it a valuable intermediate in pharmaceutical synthesis, particularly for enantioselective reactions. The tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions. The hydroxyl group at the 4-position offers further functionalization potential, enabling diverse modifications for drug discovery applications. This compound is commonly employed in the development of bioactive molecules, including protease inhibitors and receptor modulators, due to its rigid piperidine scaffold and synthetic versatility. High purity grades are available for research and industrial use.
1523541-91-4 structure
Product Name:tert-butyl N-[(3R,4R)-4-hydroxypiperidin-3-yl]carbamate
CAS No:1523541-91-4
MF:C10H20N2O3
MW:216.277402877808
MDL:MFCD28155120
CID:4604006
PubChem ID:58745579
Update Time:2025-11-02
tert-butyl N-[(3R,4R)-4-hydroxypiperidin-3-yl]carbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl N-[(3R,4S)-4-hydroxypiperidin-3-yl]carbamate
- REUNVCLBHFFYFH-SFYZADRCSA-N
- SB12780
- SB12779
- tert-butyl N-[cis-4-hydroxypiperidin-3-yl]carbamate
- tert-Butyl((3R,4S)-4-hydroxypiperidin-3-yl)carbamate
- tert-butyl N-[(3R,4R)-4-hydroxypiperidin-3-yl]carbamate
- t-Butyl ((3R,4R)-4-hydroxypiperidin-3-yl)carbamate
- SCHEMBL12883701
- 859854-68-5
- AS-69855
- tert-butyl((3R,4R)-4-hydroxypiperidin-3-yl)carbamate
- (3R,4R)-N-Boc-3-Amino-4-Hydroxypiperidine
- MFCD28155120
- DTXSID301141133
- (3R,4R)-3-(Boc-amino)-4-hydroxypiperidine
- AKOS037646624
- (3R,4R)-3-(Boc-amino)-4-hydroxypiperidine ee
- CS-0058558
- tert-butyl ((3R,4R)-4-hydroxypiperidin-3-yl)carbamate
- Carbamic acid, N-[(3R,4R)-4-hydroxy-3-piperidinyl]-, 1,1-dimethylethyl ester
- YKC54191
- 1523541-91-4
- P19488
- trans-3-(Boc-amino)-4-hydroxypiperidine
-
- MDL: MFCD28155120
- Inchi: 1S/C10H20N2O3/c1-10(2,3)15-9(14)12-7-6-11-5-4-8(7)13/h7-8,11,13H,4-6H2,1-3H3,(H,12,14)/t7-,8+/m1/s1
- InChI Key: REUNVCLBHFFYFH-SFYZADRCSA-N
- SMILES: O[C@H]1CCNC[C@H]1NC(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 216.14739250g/mol
- Monoisotopic Mass: 216.14739250g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 70.6
- XLogP3: 0.1
tert-butyl N-[(3R,4R)-4-hydroxypiperidin-3-yl]carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB534141-100 mg |
t-Butyl ((3R,4R)-4-hydroxypiperidin-3-yl)carbamate; . |
1523541-91-4 | 100MG |
€257.20 | 2023-07-11 | ||
| abcr | AB534141-250 mg |
t-Butyl ((3R,4R)-4-hydroxypiperidin-3-yl)carbamate; . |
1523541-91-4 | 250MG |
€338.80 | 2023-07-11 | ||
| abcr | AB534141-1 g |
t-Butyl ((3R,4R)-4-hydroxypiperidin-3-yl)carbamate; . |
1523541-91-4 | 1g |
€668.60 | 2023-07-11 | ||
| Chemenu | CM391090-1g |
tert-butyl N-[(3R,4R)-4-hydroxypiperidin-3-yl]carbamate |
1523541-91-4 | 95%+ | 1g |
$362 | 2022-09-02 | |
| Chemenu | CM391090-5g |
tert-butyl N-[(3R,4R)-4-hydroxypiperidin-3-yl]carbamate |
1523541-91-4 | 95%+ | 5g |
$1088 | 2022-09-02 | |
| Chemenu | CM391090-10g |
tert-butyl N-[(3R,4R)-4-hydroxypiperidin-3-yl]carbamate |
1523541-91-4 | 95%+ | 10g |
$1815 | 2022-09-02 | |
| Chemenu | CM391090-25g |
tert-butyl N-[(3R,4R)-4-hydroxypiperidin-3-yl]carbamate |
1523541-91-4 | 95%+ | 25g |
$3631 | 2022-09-02 | |
| Chemenu | CM391090-50g |
tert-butyl N-[(3R,4R)-4-hydroxypiperidin-3-yl]carbamate |
1523541-91-4 | 95%+ | 50g |
$5810 | 2022-09-02 | |
| eNovation Chemicals LLC | D587181-100mg |
tert-butyl N-[(3R,4R)-4-hydroxypiperidin-3-yl]carbamate |
1523541-91-4 | 97% | 100mg |
$165 | 2024-07-21 | |
| eNovation Chemicals LLC | D587181-250MG |
tert-butyl N-[(3R,4R)-4-hydroxypiperidin-3-yl]carbamate |
1523541-91-4 | 97% | 250mg |
$225 | 2024-07-21 |
tert-butyl N-[(3R,4R)-4-hydroxypiperidin-3-yl]carbamate Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
1523541-91-4 (tert-butyl N-[(3R,4R)-4-hydroxypiperidin-3-yl]carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk